Cas no 835602-01-2 (Benzenamine, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-)

Benzenamine, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]- structure
835602-01-2 structure
Product Name:Benzenamine, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-
CAS No:835602-01-2
MF:C18H11BrCl3NO2
MW:459.548441171646
CID:669523
PubChem ID:71415094
Update Time:2025-04-19

Benzenamine, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-
    • 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]aniline
    • DTXSID70834516
    • 835602-01-2
    • Inchi: 1S/C18H11BrCl3NO2/c19-11-8-17(24-15-6-5-10(20)7-13(15)22)18(9-12(11)21)25-16-4-2-1-3-14(16)23/h1-9H,23H2
    • InChI Key: GNRBLOOALGOJAO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)OC1C=CC(=CC=1Cl)Cl)OC1C=CC=CC=1N)Cl

Computed Properties

  • Exact Mass: 456.90387g/mol
  • Monoisotopic Mass: 456.90387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 44.5Ų
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